
Molecular weight and formula of 6-Amino-2-
chlorobenzothiazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Amino-2-chlorobenzothiazole

Cat. No.: B112346 Get Quote

An In-depth Technical Guide to 2-Amino-6-
chlorobenzothiazole
Introduction

2-Amino-6-chlorobenzothiazole is a heterocyclic organic compound that serves as a crucial

intermediate in the synthesis of various biologically active molecules. Its derivatives have

garnered significant interest in medicinal chemistry due to their wide range of pharmacological

properties, including antimicrobial, antifungal, antitumor, and anthelmintic activities.[1][2][3][4]

This technical guide provides a comprehensive overview of the molecular characteristics,

synthesis, and key experimental data for 2-Amino-6-chlorobenzothiazole, tailored for

researchers, scientists, and drug development professionals.

Physicochemical Properties
The fundamental properties of 2-Amino-6-chlorobenzothiazole are summarized in the table

below.
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Property Value References

Molecular Formula C₇H₅ClN₂S [5][6][7][8]

Molecular Weight 184.65 g/mol [6][7][9]

CAS Number 95-24-9 [6][8]

Appearance Yellow powder [10]

Melting Point 199-201 °C

IUPAC Name
6-chloro-1,3-benzothiazol-2-

amine
[6]

Synonyms

6-Amino-2-

chlorobenzothiazole, 6-

Chlorobenzothiazol-2-ylamine

[6][11]

Spectroscopic Data
The structural elucidation of 2-Amino-6-chlorobenzothiazole is supported by various

spectroscopic techniques. Key data are presented below.

¹H NMR Spectroscopy (400 MHz, DMSO-d₆)[12]

Chemical Shift
(ppm)

Multiplicity Integration Assignment

7.60 - 7.20 m 3H Aromatic protons

7.50 s 2H -NH₂

Infrared (IR) Spectroscopy[4][6]
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Wavenumber (cm⁻¹) Description

3449 - 3383 N-H stretch

3085 - 3079 Aromatic C-H stretch

1638 C=N stretch

1463 C-N stretch

1256 C-S stretch

Mass Spectrometry (Electron Ionization)[6][13]

m/z Relative Intensity

184 [M]⁺

186 [M+2]⁺ (due to ³⁷Cl isotope)

157

Experimental Protocols
Synthesis of 2-Amino-6-chlorobenzothiazole

A common method for the synthesis of 2-amino-6-chlorobenzothiazole involves the reaction of

4-chloroaniline with potassium thiocyanate in the presence of bromine and glacial acetic acid.

Materials:

4-chloroaniline

Potassium thiocyanate (KSCN)

Glacial acetic acid

Bromine (Br₂)

10% Sodium hydroxide (NaOH) solution
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Procedure:

Dissolve 0.1 mole of 4-chloroaniline and 0.4 mole of potassium thiocyanate in 150 ml of 96%

glacial acetic acid in a flask.

While keeping the temperature below 10°C, add a solution of 0.1 mole of bromine dissolved

in 100 ml of glacial acetic acid dropwise with continuous stirring.

After the complete addition of the bromine solution, continue stirring the mixture for an

additional 10 hours.

Filter the resulting precipitate and dissolve it in warm water.

Neutralize the filtrate with a 10% solution of sodium hydroxide.

Collect the precipitate by filtration, dry it, and recrystallize from a suitable solvent like ethanol

to obtain pure 2-amino-6-chlorobenzothiazole.

Biological Activity and Applications
Derivatives of 2-amino-6-chlorobenzothiazole have shown promising biological activities. For

instance, certain Schiff base derivatives have been synthesized and evaluated for their

antimicrobial properties against various bacterial and fungal strains.[1] Furthermore, this

scaffold is utilized in the development of agents with potential antitumor and anthelmintic

efficacy.[2][4] The presence of the chlorine atom at the 6-position has been noted to influence

the biological activity in some series of compounds.[2]
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Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of 2-Amino-6-chlorobenzothiazole.

Safety and Handling
2-Amino-6-chlorobenzothiazole is harmful if swallowed and causes serious eye irritation.[14] It

is important to handle this compound in a well-ventilated area and use appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat.[15] Avoid

breathing dust. In case of contact with eyes, rinse cautiously with water for several minutes.[14]

[15] For detailed safety information, refer to the Safety Data Sheet (SDS).[14][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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